Cas no 14992-79-1 (1,4-Benzenediamine,N1-phenyl-N4-(phenylmethylene)-)

• Product Name: 1,4-Benzenediamine,N1-phenyl-N4-(phenylmethylene)-
• CAS No: 14992-79-1
• MF: C₁₉H₁₆N₂
• MW: 272.343744277954
• CID: 237297
• PubChem ID: 229937
• Update Time: 2025-04-19

1,4-Benzenediamine,N1-phenyl-N4-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1-phenyl-N4-(phenylmethylene)-
• N-benzylidene-N'-phenyl-p-phenylenediamine
• 4-Benzalamino-diphenylamin
• N-Benzyliden-N'-phenyl-p-phenylendiamin
• N-Phenyl-N'-benzal-p-phenylendiamin
• Phenyl-< 4-benzylidenamino-phenyl> -amin
• SCHEMBL12974586
• 1,4-Diaminobenzene, N-phenyl-N'-benzylidene-
• p-Phenylenediamine, N-benzylidene-N'-phenyl-
• Oprea1_083712
• NSC-24029
• YCUPSYRIOCNWFW-HMMYKYKNSA-N
• 14992-79-1
• N1-Benzylidene-N4-phenylbenzene-1,4-diamine
• (4E)-N1-PHENYL-N4-(PHENYLMETHYLIDENE)BENZENE-1,4-DIAMINE
• N~1~-phenyl-N~4~-[(E)-phenylmethylidene]-1,4-benzenediamine
• NSC24029
• Oprea1_002309
• AKOS001716215
• EU-0017651

• Inchi： 1S/C19H16N2/c1-3-7-16(8-4-1)15-20-17-11-13-19(14-12-17)21-18-9-5-2-6-10-18/h1-15,21H/b20-15+
• InChI Key： YCUPSYRIOCNWFW-HMMYKYKNSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CC(=CC=1)/N=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 272.13148
• Monoisotopic Mass: 272.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 457.9°Cat760mmHg
• Flash Point: 230.7°C
• Refractive Index: 1.59
• PSA: 24.39
• LogP: 5.25380